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Compound of Interest

Compound Name: Sebacic Acid

Cat. No.: B1670060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

sebacic acid, a versatile dicarboxylic acid with wide-ranging applications in various scientific

and industrial fields. This document details its melting and boiling points, outlines the

experimental protocols for their determination, and visually represents the industrial synthesis

process.

Core Physicochemical Data
Sebacic acid, also known as decanedioic acid, is a naturally occurring saturated dicarboxylic

acid with the chemical formula C10H18O4.[1][2][3] It typically appears as a white, flaky, or

powdered solid.[2][4] The following tables summarize the key quantitative data regarding its

melting and boiling points.

Table 1: Melting Point of Sebacic Acid

Parameter Value Reference

Melting Point 131 - 137 °C [2][5]

Melting Point 133 - 137 °C [5]

Melting Point 134.5 °C [1]

Melting Point 153 °F (approximately 67.2 °C) [4][6][7]
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Note: The variation in melting point can be attributed to the purity of the sample.

Table 2: Boiling Point of Sebacic Acid at Various Pressures

Pressure Boiling Point Reference

100 mmHg 294.4 - 294.5 °C [1][2][5]

50 mmHg 273 °C [1]

15 mmHg 243.5 °C [1]

10 mmHg 232 °C [1]

760 mmHg Decomposes before boiling [4]

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following are standard laboratory protocols for these

measurements.

Determination of Melting Point (Capillary Method)
The capillary method is a widely used technique for determining the melting point of a solid

organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: The sebacic acid sample should be thoroughly dried and finely

powdered using a mortar and pestle.

Capillary Tube Filling: A small amount of the powdered sample is introduced into the open

end of a capillary tube and compacted at the sealed bottom by tapping.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a

Thiele tube filled with mineral oil) or placed in a digital melting point apparatus.

Heating: The heating medium is heated gradually, with constant stirring to ensure a uniform

temperature distribution. The heating rate should be slow, approximately 1-2 °C per minute,

as the temperature approaches the expected melting point.

Observation: The temperature at which the sebacic acid begins to melt (the first appearance

of liquid) and the temperature at which it becomes completely liquid are recorded. The

melting point is reported as this range. For a pure substance, this range is typically narrow.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid can also be determined using a capillary-based method, often

referred to as the Siwoloboff method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or a beaker with a suitable heating liquid)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

Sample Preparation: A small amount of liquid sebacic acid (if in liquid form, or a molten

sample) is placed in a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed

in a heating bath.

Heating: The bath is heated gently. As the temperature rises, the air trapped in the capillary

tube will expand and escape as bubbles.

Observation: The heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed, and the bath is allowed to cool slowly. The boiling

point is the temperature at which the bubbling stops, and the liquid begins to be drawn into

the capillary tube.

Industrial Production Workflow of Sebacic Acid
Sebacic acid is primarily produced from castor oil through a multi-step chemical process. The

following diagram illustrates the key stages of this industrial synthesis.
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Caption: Industrial synthesis of sebacic acid from castor oil.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1670060?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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